Cas no 51009-30-4 (2-(3-Chlorophenyl)-2-hydroxy-N-phenylacetamide)

• Product Name: 2-(3-Chlorophenyl)-2-hydroxy-N-phenylacetamide
• CAS No: 51009-30-4
• MF: C₁₄H₁₂ClNO₂
• MW: 261.703582763672
• CID: 5698184
• Update Time: 2025-05-19

2-(3-Chlorophenyl)-2-hydroxy-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-PHENYL-M-CHLOROMANDELAMIDE
• Benzeneacetamide, 3-chloro-α-hydroxy-N-phenyl-
• 2-(3-Chlorophenyl)-2-hydroxy-N-phenylacetamide

• Inchi： 1S/C14H12ClNO2/c15-11-6-4-5-10(9-11)13(17)14(18)16-12-7-2-1-3-8-12/h1-9,13,17H,(H,16,18)
• InChI Key： YRCRXIXWQNRGCT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)C(C1=CC=CC(Cl)=C1)O

Experimental Properties

• Density: 1.352±0.06 g/cm3(Predicted)
• Boiling Point: 487.9±40.0 °C(Predicted)
• pka: 12.33±0.20(Predicted)

Additional information on 2-(3-Chlorophenyl)-2-hydroxy-N-phenylacetamide

Recent Advances in the Study of 2-(3-Chlorophenyl)-2-hydroxy-N-phenylacetamide (CAS: 51009-30-4)

2-(3-Chlorophenyl)-2-hydroxy-N-phenylacetamide (CAS: 51009-30-4) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, which could pave the way for novel drug development. This research brief aims to summarize the latest findings related to this compound, providing a comprehensive overview for professionals in the field.

One of the key areas of interest in recent research has been the compound's potential as an intermediate in the synthesis of more complex pharmaceutical agents. Studies have demonstrated that 2-(3-Chlorophenyl)-2-hydroxy-N-phenylacetamide can be efficiently synthesized through optimized catalytic processes, which enhance yield and purity. These advancements are critical for scaling up production in industrial settings, ensuring consistent quality for further pharmacological testing.

In addition to its synthetic utility, recent investigations have explored the biological activity of 2-(3-Chlorophenyl)-2-hydroxy-N-phenylacetamide. Preliminary in vitro studies suggest that the compound exhibits moderate inhibitory effects on certain enzymatic pathways, particularly those involved in inflammatory responses. This has sparked interest in its potential application as an anti-inflammatory agent, although further in vivo studies are required to validate these findings and assess its safety profile.

Another notable development is the exploration of the compound's role in targeted drug delivery systems. Researchers have investigated its compatibility with various nanocarriers, aiming to enhance bioavailability and reduce off-target effects. Early results indicate that 2-(3-Chlorophenyl)-2-hydroxy-N-phenylacetamide can be effectively encapsulated within polymeric nanoparticles, which could improve its therapeutic efficacy and minimize adverse reactions.

Despite these promising findings, challenges remain in fully understanding the compound's pharmacokinetics and pharmacodynamics. Recent studies have employed advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, to track its metabolic pathways and identify potential metabolites. These efforts are crucial for predicting drug interactions and optimizing dosing regimens in future clinical applications.

In conclusion, 2-(3-Chlorophenyl)-2-hydroxy-N-phenylacetamide (CAS: 51009-30-4) represents a versatile compound with significant potential in pharmaceutical research. Its synthetic accessibility, biological activity, and compatibility with advanced drug delivery systems make it a promising candidate for further investigation. However, additional studies are needed to address existing gaps in knowledge and translate these findings into viable therapeutic options. This research brief highlights the importance of continued exploration in this area, underscoring the compound's relevance to the evolving landscape of chemical biology and medicine.